N-(2-amino-4-pyridyl)-N'-phenylurea

• Molecular Formula: C12H12N4O
• Molecular Weight: 228.25 g/mol
• IUPAC Name: 1-(2-aminopyridin-4-yl)-3-phenylurea
• InChI: InChI=1S/C12H12N4O/c13-11-8-10(6-7-14-11)16-12(17)15-9-4-2-1-3-5-9/h1-8H,(H4,13,14,15,16,17)
• InChI Key: BYINYFDVBHAJMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=CC(=NC=C2)N

Description

N-(2-amino-4-pyridyl)-N'-phenylurea is a useful research compound. Its molecular formula is C12H12N4O and its molecular weight is 228.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15 ml of 6 N hydrochloric acid was added to 173 mg (0.64 mmol) of N-(2-acetamido-4-pyridyl)-N'-phenylurea. The mixture was then stirred for 6 hrs. on a boiling water bath. After cooling, the crystals which deposited were removed by filtration and a small amount of water added thereto to dissolve the crystals while warming. An aqueous sodium carbonate solution was then added to the solution to neutrallize the same. The crystals which deposited were collected by filtration and recrystallized from methanol to give 98 mg. of the objective compound; yield 67.1%; m.p. above 290° C.